Protein Kinase C (530-558)

• Molecular Formula: C148H221N35O50S2
• Molecular Weight: 3354.7 g/mol
• InChI: InChI=1S/C148H221N35O50S2/c1-17-76(12)121(147(232)169-94(51-54-235-16)133(218)163-90(39-47-115(197)198)130(215)175-101(62-82-66-154-70-157-82)141(226)176-102(63-109(152)188)144(229)181-120(75(10)11)122(153)207)182-145(230)105(69-184)180-132(217)88(35-43-108(151)187)164-138(223)98(59-79-25-20-18-21-26-79)173-137(222)97(58-74(8)9)172-129(214)91(40-48-116(199)200)166-143(228)104(65-119(205)206)178-131(216)92(41-49-117(201)202)167-142(227)103(64-118(203)204)177-127(212)87(37-45-113(193)194)161-111(190)68-156-125(210)85(36-44-112(191)192)162-140(225)100(60-80-27-22-19-23-28-80)179-146(231)106-29-24-52-183(106)148(233)78(14)159-126(211)86(34-42-107(150)186)160-110(189)67-155-123(208)77(13)158-135(220)95(56-72(4)5)171-134(219)93(50-53-234-15)168-128(213)89(38-46-114(195)196)165-139(224)99(61-81-30-32-83(185)33-31-81)174-136(221)96(57-73(6)7)170-124(209)84(149)55-71(2)3/h18-23,25-28,30-33,66,70-78,84-106,120-121,184-185H,17,24,29,34-65,67-69,149H2,1-16H3,(H2,150,186)(H2,151,187)(H2,152,188)(H2,153,207)(H,154,157)(H,155,208)(H,156,210)(H,158,220)(H,159,211)(H,160,189)(H,161,190)(H,162,225)(H,163,218)(H,164,223)(H,165,224)(H,166,228)(H,167,227)(H,168,213)(H,169,232)(H,170,209)(H,171,219)(H,172,214)(H,173,222)(H,174,221)(H,175,215)(H,176,226)(H,177,212)(H,178,216)(H,179,231)(H,180,217)(H,181,229)(H,182,230)(H,191,192)(H,193,194)(H,195,196)(H,197,198)(H,199,200)(H,201,202)(H,203,204)(H,205,206)/t76-,77-,78-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,120-,121-/m0/s1
• InChIKey: KAHLNVATRMLONY-VUDZAJMRSA-N

Protein Kinase C (530-558) Overview

Protein Kinase C (530-558) is a 29-residue synthetic peptide (CAS 122613-29-0; MW 3354.7 Da; sequence H-LLYEMLAGQAPFEGEDEDELFQSIMEHNV-NH₂) corresponding to residues 530–558 within the catalytic domain of protein kinase C (PKC) [1]. First characterized by House et al. (1989), this peptide functions as a direct PKC activator with a Kₐ of approximately 10 μM and achieves activation equivalent to 59 ± 4% of that elicited by the physiological activator phosphatidylserine [1]. It is commercially available as a lyophilized powder at >95% HPLC purity, soluble in water, and stored at −20 °C [2]. Unlike pseudosubstrate-domain-derived PKC fragments that inhibit the kinase, PKC (530-558) activates all three classical PKC isoenzymes (α, β, and γ) [1].

1

PKC pathway activation probe (synthetic catalytic-domain peptide)

2

Compatible with classical PKC α, β, γ isoenzyme studies

3

Lyophilized format for in vitro reconstitution in kinase/osteoclast assays

• [1] House C, Robinson PJ, Kemp BE. A synthetic peptide analog of the putative substrate-binding motif activates protein kinase C. FEBS Lett. 1989;249(2):243-247. doi:10.1016/0014-5793(89)80632-5. View Source
• [2] NovoPro Labs. Protein Kinase C (530-558) peptide – Product Datasheet. Cat.# 315108. Purity (HPLC): 96.3%; MW: 3354.72; Ka ~10 μM. View Source

PKC (530-558) Specificity vs. PKC (19-36)

PKC-derived synthetic peptides are not functionally interchangeable, as their biological activity is strictly determined by the domain of origin. PKC (530-558) is derived from the catalytic domain and acts as a PKC activator [1]. In contrast, PKC (19-36), derived from the pseudosubstrate regulatory domain (residues 19–36), is a potent PKC inhibitor with an IC₅₀ of 0.18 μM against purified brain PKC . In isolated rat osteoclast assays, PKC (19-36) had no effect on bone resorption by itself but completely abolished the inhibitory effect of PKC (530-558) when co-administered [1]. Substituting one fragment for the other would thus invert the experimental outcome from activation to inhibition or produce a null result. This functional opposition is embedded in the peptide sequence and domain origin, making blind within-class interchange a critical experimental design flaw.

This Product (PKC 530‑558)

Catalytic‑domain fragment; activates classical PKCs and inhibits osteoclast resorption.

Do Not Substitute: PKC (19‑36)

Pseudosubstrate‑domain fragment; acts as a PKC inhibitor and reverses 530‑558 effects. Functional opposition makes blind interchange a critical experimental flaw.

• [1] Moonga BS, Dempster DW. Effects of peptide fragments of protein kinase C on isolated rat osteoclasts. Exp Physiol. 1998;83(6):717-725. doi:10.1113/expphysiol.1998.sp004153. View Source

PKC (530-558) Differentiation Evidence

PKC (530-558) vs. PKC (19-36) Osteoclast Effects

In a direct head-to-head comparison using the same experimental system (isolated rat osteoclasts), PKC (530-558) and PKC (19-36) produce diametrically opposed functional outcomes. PKC (530-558) caused a dose-responsive inhibition of bone resorption, whereas PKC (19-36) had no effect on bone resorption when applied alone. Critically, the inhibitory effect of PKC (530-558) was abolished in the presence of PKC (19-36), demonstrating that the two fragments functionally antagonize one another in this cellular context [1]. This experiment constitutes a within-study, simultaneous comparison of the two most closely related PKC peptide fragment analogs.

Osteoclast Effects: 530‑558 vs 19‑36

Head‑to‑head

530‑558: dose‑responsive inhibition of bone resorption. 19‑36: no effect alone, but abolishes 530‑558 activity.

Supports PKC‑pathway‑specific osteoclast assay interpretation.

Co‑application confirms reversible, fragment‑dependent antagonism.

Evidence Dimension	Effect on osteoclastic bone resorption (pit formation assay)
Target Compound Data	PKC (530-558): Dose-responsive inhibition of bone resorption, accompanied by rapid and distinctive osteoclast morphological change
Comparator Or Baseline	PKC (19-36): No effect on bone resorption by itself
Quantified Difference	Qualitative functional opposition: activator (530-558) inhibits resorption; inhibitor fragment (19-36) is inert alone but reverses the 530-558 effect
Conditions	Isolated rat osteoclasts; peptide fragments applied exogenously; pit formation assay on bone slices

Why This Matters

This demonstrates that PKC (19-36) cannot substitute for PKC (530-558) in osteoclast functional assays; using the wrong fragment yields a null result, while co-application confirms specific, reversible PKC-pathway-mediated inhibition.

• [1] Moonga BS, Dempster DW. Effects of peptide fragments of protein kinase C on isolated rat osteoclasts. Exp Physiol. 1998;83(6):717-725. doi:10.1113/expphysiol.1998.sp004153. View Source

Activation Efficacy Compared to PMA and Ca/PS

In a systematic comparison of four established PKC activators within the same study, Robinson (1992) quantified the maximal activation achieved by each relative to the calcium/phosphatidylserine (Ca/PS) baseline (set as 100%). PKC (530-558) activated PKC to 82% of the Ca/PS maximum, which is substantially higher than the 62% achieved by phorbol 12-myristate 13-acetate plus PS (PS/PMA), but lower than the 89% achieved by arachidonic acid plus calcium (Ca/AA) [1]. This places PKC (530-558) as an intermediate-efficacy activator among the four canonical PKC-stimulating modalities, with a clearly distinct pharmacological profile from the widely used small-molecule activator PMA.

Activation Efficacy vs PMA & Ca/PS

Head‑to‑head

82% of Ca/PS maximum; PMA achieves 62%; arachidonic acid/Ca 89%.

Intermediate‑activation context distinct from phorbol ester or lipid‑driven pathways.

Mechanistically independent of C1‑domain binding.

Evidence Dimension	Maximal PKC activation (relative to Ca/PS = 100%)
Target Compound Data	PKC (530-558): 82% of Ca/PS maximal activity
Comparator Or Baseline	Ca/PS: 100% (baseline); PS/PMA: 62%; Ca/AA: 89%
Quantified Difference	PKC (530-558) yields 20 percentage points greater activation than PS/PMA; 7 percentage points lower than Ca/AA
Conditions	In vitro kinase assay using histone or GS1-12 peptide as substrate; purified PKC

Why This Matters

For researchers requiring PKC activation that is stronger than PMA yet mechanistically distinct from lipid-dependent pathways, PKC (530-558) provides a quantitatively defined intermediate-activation tool with a unique activation mechanism.

• [1] Robinson PJ. Potencies of protein kinase C inhibitors are dependent on the activators used to stimulate the enzyme. Biochem Pharmacol. 1992;44(7):1325-1334. doi:10.1016/0006-2952(92)90533-o. View Source

Affinity and Efficacy vs. Phosphatidylserine

House et al. (1989) established the foundational activation parameters for PKC (530-558) in a purified biochemical system. The peptide activates PKC with an apparent affinity constant (Kₐ) of approximately 10 μM, and the maximal activation achieved is 59 ± 4% of that observed with the physiological activator phosphatidylserine (PS). Activation was predominantly due to an increased Vₘₐₓ, was partially calcium-dependent, and was observed with all three classical PKC isoenzymes (α, β, and γ), resulting in enzyme autophosphorylation [1]. This provides a well-defined potency and efficacy benchmark absent for many other PKC-modulating peptides.

Affinity & Efficacy vs PS

Reported

Kₐ ≈ 10 μM; maximal activation 59 ± 4% of phosphatidylserine.

Defined partial‑activation benchmark supports sub‑maximal PKC stimulation studies.

Activation is Vₘₐₓ‑driven, partially Ca²⁺‑dependent.

Evidence Dimension	PKC activation affinity and maximal efficacy
Target Compound Data	Ka ≈ 10 μM; maximal activation = 59 ± 4% of PS-induced activity
Comparator Or Baseline	Phosphatidylserine (PS): defined as 100% activation; Ka not reported in this study
Quantified Difference	PKC (530-558) achieves ~59% of PS maximal activation; activation is predominantly Vmax-driven
Conditions	Purified PKC in vitro; histone substrate; partially calcium-dependent; tested across PKC isoenzymes α, β, and γ

Why This Matters

The defined Ka allows researchers to select appropriate working concentrations for reproducible PKC activation, while the ~59% efficacy relative to PS indicates that PKC (530-558) functions as a partial activator suitable for experiments requiring sub-maximal PKC stimulation.

• [1] House C, Robinson PJ, Kemp BE. A synthetic peptide analog of the putative substrate-binding motif activates protein kinase C. FEBS Lett. 1989;249(2):243-247. doi:10.1016/0014-5793(89)80632-5. View Source

Osteoclast Resorption Inhibition Profile

In isolated rat osteoclast assays, PKC (530-558) produced a dose-responsive reduction in bone resorption across a concentration range of 1 nM to 1 μM (24 h incubation). Statistically significant inhibition was observed between 10 nM and 1 μM, and at the highest concentration tested (1 μM), bone resorption was inhibited by more than 87% . In contrast, the pseudosubstrate fragment PKC (19-36) produced no measurable inhibition of bone resorption across the same concentration range in the same study [1]. This large dynamic range—spanning three orders of magnitude—demonstrates that the osteoclast-inhibitory activity is specific to the 530-558 catalytic-domain fragment.

Osteoclast Resorption Inhibition Profile

Reported

>87% inhibition at 1 μM; effective range 10 nM–1 μM.

Supports PKC‑dependent osteoclast suppression endpoint review.

19‑36 fragment shows no inhibition in same system.

Evidence Dimension	Inhibition of osteoclastic bone resorption (dose-response)
Target Compound Data	>87% inhibition at 1 μM; significant inhibition between 10 nM and 1 μM
Comparator Or Baseline	PKC (19-36): no effect on bone resorption (within same experimental system, Moonga et al. 1998)
Quantified Difference	>87% inhibition vs. ~0% inhibition for the comparator PKC fragment at equivalent concentrations
Conditions	Isolated rat osteoclasts; 24 h incubation; concentrations: 1 nM, 10 nM, 100 nM, 1 μM

Why This Matters

The near-complete inhibition at 1 μM makes PKC (530-558) a high-efficacy tool for inducing PKC-dependent osteoclast suppression, while the dose-response spanning 1 nM–1 μM provides a broad experimental window for titration studies.

• [1] Moonga BS, Dempster DW. Effects of peptide fragments of protein kinase C on isolated rat osteoclasts. Exp Physiol. 1998;83(6):717-725. doi:10.1113/expphysiol.1998.sp004153. View Source

Reversibility Mechanisms vs. PMA

The bone resorption-inhibitory effect of PKC (530-558) is reversible through three distinct mechanisms demonstrated in the same study [1]: (a) removal of PKC (530-558) from the culture medium, (b) continuous exposure to the peptide for more than 36 hours (indicating desensitization or peptide degradation), and (c) co-administration of the inhibitor fragment PKC (19-36). This tripartite reversibility is not a generic property of all PKC modulators—for instance, phorbol esters such as PMA cause prolonged, often irreversible PKC activation due to their metabolic stability and tight C1-domain binding—and provides unique experimental control over the temporal dynamics of PKC pathway activation in osteoclasts.

Reversibility vs PMA

Class‑level

Reversible by washout, >36 h exposure, or 19‑36 co‑treatment. PMA effects persist.

Supports pulse‑chase experimental designs with reversible PKC activation context.

PMA comparison is class‑level inference; verify in target system.

Evidence Dimension	Reversibility of biological effect
Target Compound Data	Reversible by three independent mechanisms: (a) washout, (b) prolonged exposure >36 h, (c) PKC (19-36) co-treatment
Comparator Or Baseline	Phorbol esters (e.g., PMA): typically produce sustained/irreversible PKC activation in cellular assays (class-level inference; no direct within-study comparison available)
Quantified Difference	PKC (530-558) effect is fully reversible within 36 h of continuous exposure; PMA effects persist beyond washout due to lipophilicity and slow dissociation
Conditions	Isolated rat osteoclasts; pit formation assay; reversibility assessed by removal, extended exposure, and PKC-I co-incubation

Why This Matters

The controllable reversibility of PKC (530-558), especially its washout reversibility and antagonism by PKC (19-36), makes it superior to PMA for pulse-chase experimental designs and for studies requiring on/off control of PKC signaling in osteoclasts.

• [1] Moonga BS, Dempster DW. Effects of peptide fragments of protein kinase C on isolated rat osteoclasts. Exp Physiol. 1998;83(6):717-725. doi:10.1113/expphysiol.1998.sp004153. View Source

PKC (530-558) Recommended Applications

Reversible Osteoclast Resorption Inhibition

PKC (530-558) is uniquely suited for osteoclast functional assays where reversible PKC pathway activation is required. Its >87% inhibition of bone resorption at 1 μM , combined with washout reversibility and antagonism by PKC (19-36) [1], enables pulse-chase experimental designs to dissect temporal requirements for PKC signaling in bone resorption. This is not achievable with phorbol esters, which produce sustained PKC activation. Procurement recommendation: ≥95% HPLC purity; confirm water solubility for direct addition to osteoclast culture medium.

Activator-Dependent PKC Inhibitor Profiling

Robinson (1992) established that PKC inhibitor potencies are activator-dependent: inhibitors such as sphingosine are 8–200× more potent against PS/PMA-stimulated PKC, while others are selective for Ca/PS or Ca/AA activation [2]. PKC (530-558) is one of the four reference activators in this paradigm, enabling researchers to classify novel PKC inhibitors into mechanistic groups (A–D). Using PKC (530-558) as the activator in inhibitor screens identifies compounds whose potency is independent of lipid or phorbol-ester binding sites, revealing active-site-directed (Group A) inhibition profiles.

PKC Isoenzyme Characterization (α, β, γ)

House et al. (1989) demonstrated that PKC (530-558) activates all three classical PKC isoenzymes (α, β, and γ) with a defined Kₐ of ~10 μM and induces autophosphorylation [3]. This pan-classical-isoform activity, combined with the defined activation parameters, makes PKC (530-558) a preferred tool for biochemical studies comparing substrate specificity, autophosphorylation patterns, or activation kinetics across PKC α, β, and γ in a standardized activation context not confounded by lipid or phorbol ester variables.

Negative Control Design with PKC (19-36)

The Moonga et al. (1998) study provides a validated two-peptide experimental system: PKC (530-558) as the activator and PKC (19-36) as the antagonist [1]. Co-application of both peptides abolishes the bone resorption-inhibitory effect of PKC (530-558), providing a built-in specificity control. For any cellular assay employing PKC (530-558), co-treatment with PKC (19-36) serves as a rigorous negative control that confirms the observed effect is specifically PKC-pathway-mediated, strengthening experimental conclusions and addressing reviewer concerns about off-target peptide effects.

Application

Selection Property

Validation Focus

Reversible Osteoclast Resorption Studies

Washout‑ and antagonist‑reversible activation profile

Confirm PKC‑pathway dependence via 19‑36 co‑treatment

Activator‑Dependent PKC Inhibitor Profiling

Reference activator for inhibitor classification (Group A context)

Determine inhibitor potency independent of lipid/phorbol binding

Classical PKC Isoenzyme Characterization

Pan‑α/β/γ isoform activation with defined Kₐ

Compare substrate specificity and autophosphorylation patterns

Negative Control System Design

Built‑in antagonist (19‑36) for specificity control

Use co‑application to confirm PKC‑specific cellular effects

• [1] Moonga BS, Dempster DW. Effects of peptide fragments of protein kinase C on isolated rat osteoclasts. Exp Physiol. 1998;83(6):717-725. doi:10.1113/expphysiol.1998.sp004153. View Source
• [2] Robinson PJ. Potencies of protein kinase C inhibitors are dependent on the activators used to stimulate the enzyme. Biochem Pharmacol. 1992;44(7):1325-1334. doi:10.1016/0006-2952(92)90533-o. View Source
• [3] House C, Robinson PJ, Kemp BE. A synthetic peptide analog of the putative substrate-binding motif activates protein kinase C. FEBS Lett. 1989;249(2):243-247. doi:10.1016/0014-5793(89)80632-5. View Source